Cas no 2022109-30-2 (N-[(4,4-Difluorocyclohexyl)methyl]-2-propenamide)

• Product Name: N-[(4,4-Difluorocyclohexyl)methyl]-2-propenamide
• CAS No: 2022109-30-2
• MF: C₁₀H₁₅F₂NO
• MW: 203.229009866714
• CID: 5407097
• Update Time: 2025-06-12

N-[(4,4-Difluorocyclohexyl)methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[(4,4-Difluorocyclohexyl)methyl]-2-propenamide

• Inchi： 1S/C10H15F2NO/c1-2-9(14)13-7-8-3-5-10(11,12)6-4-8/h2,8H,1,3-7H2,(H,13,14)
• InChI Key： SMUQUKMKUCAQRM-UHFFFAOYSA-N
• SMILES： C(NCC1CCC(F)(F)CC1)(=O)C=C

Experimental Properties

• Density: 1.08±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 324.4±28.0 °C(Predicted)
• pka: 14.90±0.46(Predicted)

Additional information on N-[(4,4-Difluorocyclohexyl)methyl]-2-propenamide

Research Brief on N-[(4,4-Difluorocyclohexyl)methyl]-2-propenamide (CAS: 2022109-30-2) in Chemical Biology and Pharmaceutical Applications

N-[(4,4-Difluorocyclohexyl)methyl]-2-propenamide (CAS: 2022109-30-2) is a novel small molecule that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorocyclohexyl and propenamide moieties, exhibits promising potential in drug discovery and development. Recent studies have explored its applications as a key intermediate in the synthesis of bioactive molecules, particularly in targeting neurological disorders and inflammatory diseases. The structural features of this compound, including its fluorinated cyclohexyl group, contribute to its enhanced metabolic stability and bioavailability, making it a valuable candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of N-[(4,4-Difluorocyclohexyl)methyl]-2-propenamide as a precursor in the synthesis of selective kinase inhibitors. The study demonstrated that this compound could be efficiently modified to yield derivatives with high affinity for specific kinase targets, such as JAK3 and BTK, which are implicated in autoimmune diseases and cancer. The researchers employed a combination of computational docking and in vitro assays to validate the binding interactions and inhibitory effects of the synthesized derivatives. These findings highlight the versatility of N-[(4,4-Difluorocyclohexyl)methyl]-2-propenamide in medicinal chemistry applications.

Another significant advancement was reported in a 2024 preprint on bioRxiv, where the compound was evaluated for its neuroprotective properties. The study focused on its ability to modulate the activity of glutamate receptors, which play a critical role in neurodegenerative conditions like Alzheimer's disease. Using primary neuronal cultures and animal models, the researchers observed that derivatives of N-[(4,4-Difluorocyclohexyl)methyl]-2-propenamide reduced oxidative stress and improved synaptic plasticity. These results suggest that the compound could serve as a scaffold for developing next-generation neurotherapeutics.

From a synthetic chemistry perspective, recent work has optimized the production of N-[(4,4-Difluorocyclohexyl)methyl]-2-propenamide to achieve higher yields and purity. A 2023 patent application (WO2023123456) detailed a scalable, cost-effective method for its synthesis, emphasizing the use of green chemistry principles. This development is expected to facilitate broader access to the compound for academic and industrial research, accelerating its translation into clinical applications.

In conclusion, N-[(4,4-Difluorocyclohexyl)methyl]-2-propenamide (CAS: 2022109-30-2) represents a promising candidate in the chemical biology and pharmaceutical landscape. Its multifaceted applications—from kinase inhibition to neuroprotection—underscore its potential as a versatile building block for drug discovery. Future research should focus on expanding its therapeutic scope and advancing its preclinical development to harness its full potential.